N-butyl-2-((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide

• IUPAC Name: N-butyl-2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methoxy]benzamide
• InChI: InChI=1S/C21H23N3O4/c1-3-4-13-22-21(25)17-7-5-6-8-18(17)27-14-19-23-20(24-28-19)15-9-11-16(26-2)12-10-15/h5-12H,3-4,13-14H2,1-2H3,(H,22,25)
• InChI Key: SVCWAMWRIMLSDE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=CC=C1OCC2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

“N-butyl-2-((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide” is a complex organic compound. It contains a benzamide moiety, which is a common structure in many pharmaceutical drugs due to its bioactivity. The compound also contains a methoxy group and an oxadiazole ring, which are often found in various bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several functional groups that could potentially interact with biological targets. The benzamide moiety, the oxadiazole ring, and the methoxy groups could all play roles in its bioactivity.

Chemical Reactions Analysis

As an organic compound, “N-butyl-2-((3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide” could undergo various chemical reactions. The amide group could participate in hydrolysis or condensation reactions. The methoxy groups could be demethylated, and the oxadiazole ring could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its molecular weight, hydrogen bond donor and acceptor count, rotatable bond count, and topological polar surface area could all influence its properties.

Future Directions

The future research directions for this compound could include detailed synthesis and characterization studies, investigation of its biological activity, and exploration of its potential uses in pharmaceutical or other applications.